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Compound of Interest

Compound Name: 5-Bromo-2-fluoroanisole

Cat. No. B123389

An In-depth Technical Guide to 5-Bromo-2-fluoroanisole for Researchers and Drug
Development Professionals

Introduction

5-Bromo-2-fluoroanisole is a halogenated aromatic ether that serves as a valuable building
block in organic synthesis. Its unique substitution pattern, featuring a bromine atom, a fluorine
atom, and a methoxy group on a benzene ring, makes it a versatile reagent for introducing
these functionalities into more complex molecules. This is particularly relevant in the field of
medicinal chemistry, where the strategic incorporation of fluorine can significantly enhance the
metabolic stability and bioavailability of drug candidates.[1][2][3] The bromine atom provides a
reactive handle for various cross-coupling reactions, enabling the construction of intricate
molecular architectures essential for modern pharmaceuticals.[1] This guide provides an
overview of the commercial availability, physicochemical properties, and synthetic applications
of 5-Bromo-2-fluoroanisole.

Commercial Availability

5-Bromo-2-fluoroanisole is readily available from several commercial suppliers of fine
chemicals. The purity and available quantities may vary by supplier.
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Molecular
) Molecular . .
Supplier CAS Number Weight (g/mol  Purity
Formula
)
Santa Cruz
) 103291-07-2 C7HeBrFO 205.02 N/A
Biotechnology
Tyger Scientific
| 103291-07-2 C7HeBrFO 205.03 N/A
nc.
Apollo Scientific 103291-07-2 C7HeBrFO 205.02 97%

Physicochemical Properties

A summary of the key physical and chemical properties of 5-Bromo-2-fluoroanisole is

presented below. This data is essential for its appropriate handling, storage, and use in

experimental setups.

Property Value Reference

CAS Number 103291-07-2 [4][5][6]

Molecular Formula C7HeBrFO [415]

Molecular Weight 205.02 g/mol [41[6]
4-Bromo-1-fluoro-2-

Synonyms methoxybenzene, 5-Bromo-2- [6]
fluorophenyl methyl ether

Boiling Point 82-85 °C [6]

Flash Point 98 °C [6]

Health and Safety Information

5-Bromo-2-fluoroanisole is classified as an irritant.[6] It may cause respiratory irritation, skin

irritation, and serious eye irritation.[6] Appropriate personal protective equipment, including

gloves, protective clothing, and eye/face protection, should be worn when handling this
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chemical.[7] It is recommended to use this compound in a well-ventilated area or outdoors.[6]

[7]

Experimental Protocols

Synthesis of 2-Bromo-5-fluorophenol from 5-Bromo-2-
fluoroanisole

This protocol describes the demethylation of 5-Bromo-2-fluoroanisole to yield 2-Bromo-5-
fluorophenol, a common transformation in organic synthesis.

Materials:

» 5-Bromo-2-fluoroanisole

e Dichloromethane (DCM)

e Boron tribromide (BBr3), 1 M solution in DCM
o Water

o Ethyl acetate

e Sodium sulfate (Na2S0a4)

« Silica gel for flash chromatography

Procedure:

A solution of 5-Bromo-2-fluoroanisole in DCM (4 mL/mmol) is cooled to -20 °C in a nitrogen
atmosphere.

e Boron tribromide (3 equivalents, 1 M in DCM) is added to the stirred solution at -20 °C.

e The reaction mixture is then allowed to warm to ambient temperature and stirred overnight.

e The reaction is quenched by the addition of water, and the phases are separated.

e The aqueous layer is extracted three times with ethyl acetate.
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e The combined organic layers are dried over anhydrous NazSOa.

e The solvent is removed under reduced pressure.

o The crude product is purified by flash chromatography on silica gel to yield 2-Bromo-5-
fluorophenol.[8]
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Reaction Setup
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Caption: Experimental workflow for the synthesis of 2-Bromo-5-fluorophenol.
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Applications in Drug Discovery

5-Bromo-2-fluoroanisole is a key intermediate in the synthesis of various pharmaceuticals.[2]
The presence of both fluorine and bromine atoms makes it a powerful tool for medicinal
chemists.[1] Fluorine can enhance a molecule's pharmacological profile, including binding
affinity and metabolic stability, leading to improved bioavailability and a longer half-life.[1][2]
Bromine serves as a versatile reactive site for cross-coupling reactions, which are fundamental
for constructing the complex carbon skeletons of modern drugs.[1] This compound has been
utilized in the synthesis of therapeutic agents such as anti-addiction agents, analgesics, and
anti-inflammatory compounds.[1]
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Caption: Role of 5-Bromo-2-fluoroanisole in a drug discovery workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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